alpha-Methoxymethylene-beta-formylaminopropionitrile

• Molecular Formula: C6H8N2O2
• Molecular Weight: 140.14 g/mol
• IUPAC Name: N-(2-cyano-3-methoxyprop-2-enyl)formamide
• InChI: InChI=1S/C6H8N2O2/c1-10-4-6(2-7)3-8-5-9/h4-5H,3H2,1H3,(H,8,9)
• InChI Key: MALVKZOCFYZYBF-UHFFFAOYSA-N
• Canonical SMILES: COC=C(CNC=O)C#N

Description

Alpha-Methoxymethylene-beta-formylaminopropionitrile is a useful research compound. Its molecular formula is C6H8N2O2 and its molecular weight is 140.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the residue of α-sodioformyl-β-formylaminopropionitrile is added 300 parts by volume of tetrahydrofuran and 138 parts of dimethyl sulfate. The mixture is reacted under stirring at 70°C for 5 hours. After completion of the reaction, the mixture is cooled at 25°C. The precipitated sodium methyl sulfate is removed and the filtrate is concentrated and kept standing overnight, whereby 135 parts of α-methoxymethylene-β-formylaminopropionitrile is obtained as crystals.